3'-Methyl-2-(4-thiomethylphenyl)propiophenone
Description
The compound "3'-Methyl-2-(4-thiomethylphenyl)propiophenone" is not directly mentioned in the provided papers. However, the papers do discuss various thiophene derivatives and their synthesis, which are relevant to the general field of sulfur-containing heterocyclic compounds. Thiophene derivatives are of significant interest due to their diverse applications in material science and pharmaceuticals, exhibiting a wide range of biological activities and uses in electronics .
Synthesis Analysis
The synthesis of thiophene derivatives is a common theme across several papers. For instance, the synthesis of 3,4-alkoxythieno[2,3-b]thiophene derivatives is developed from dihydroxythieno[2,3-b]thiophenedicarboxylates, with yields dependent on the base and alkylating agent used . Another paper reports the synthesis of 1,1'-(3,4-diphenylthieno[2,3-b]thiophene-2,5-diyl)diethanone, which could serve as an intermediate for the synthesis of diphenylthieno[2,3-b]thiophene . Additionally, the synthesis of 2-phenylthieno[3,4-b]thiophene is carried out from dibromothiophene and phenylacetylene, leading to a novel low band gap polymer .
Molecular Structure Analysis
The molecular structure of thiophene derivatives is characterized using various techniques. For example, the structure of a diphenylthieno[2,3-b]thiophene derivative is elucidated using NMR, FT-IR, MS, microanalysis, and single-crystal X-ray diffraction, revealing weak intermolecular hydrogen bonding interactions in the crystal structure . Similarly, the crystal structure of a thieno[3,2:5,6]pyrido[4,3-d]pyrimidin-4(3H)-one hydrochloride is determined by single-crystal X-ray diffraction, showing intramolecular hydrogen bonding .
Chemical Reactions Analysis
The papers describe various chemical reactions involving thiophene derivatives. For instance, the electropolymerization of a 2-phenylthieno[3,4-b]thiophene monomer affords a conductive polymer with a very low band gap . Another study reports the cycloaddition reaction of a tetra-2-thienylthieno[3,4-c]thiophene with N-phenylmaleimide, yielding exo and endo adducts .
Physical and Chemical Properties Analysis
The physical and chemical properties of thiophene derivatives are influenced by their molecular structure. The low band gap observed in the synthesized conductive polymer indicates potential applications in electronics . The antimicrobial activity of a diphenylthieno[2,3-b]thiophene derivative against various bacteria and fungi suggests potential pharmaceutical applications . The crystal structures often reveal the presence of hydrogen bonding, which can affect the compound's solubility and stability .
properties
IUPAC Name |
1-(3-methylphenyl)-3-(4-methylsulfanylphenyl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18OS/c1-13-4-3-5-15(12-13)17(18)11-8-14-6-9-16(19-2)10-7-14/h3-7,9-10,12H,8,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZSMEWFOSVEYHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)CCC2=CC=C(C=C2)SC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70644359 |
Source
|
| Record name | 1-(3-Methylphenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70644359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898780-77-3 |
Source
|
| Record name | 1-Propanone, 1-(3-methylphenyl)-3-[4-(methylthio)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898780-77-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(3-Methylphenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70644359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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